Cas no 2137733-68-5 (Sodium 2-bromo-4-nitrobenzene-1-sulfinate)

• Product Name: Sodium 2-bromo-4-nitrobenzene-1-sulfinate
• CAS No: 2137733-68-5
• MF: C₆H₃BrNNaO₄S
• MW: 288.051090478897
• CID: 6440074
• PubChem ID: 165716263
• Update Time: 2025-05-20

Sodium 2-bromo-4-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722755
• 2137733-68-5
• sodium 2-bromo-4-nitrobenzene-1-sulfinate
• Sodium 2-bromo-4-nitrobenzene-1-sulfinate

• Inchi： 1S/C6H4BrNO4S.Na/c7-5-3-4(8(9)10)1-2-6(5)13(11)12;/h1-3H,(H,11,12);/q;+1/p-1
• InChI Key： UIYRTDSBPGYEON-UHFFFAOYSA-M
• SMILES： BrC1C=C(C=CC=1S(=O)[O-])[N+](=O)[O-].[Na+]

Computed Properties

• Exact Mass: 286.88639g/mol
• Monoisotopic Mass: 286.88639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Sodium 2-bromo-4-nitrobenzene-1-sulfinate

Comprehensive Overview of Sodium 2-bromo-4-nitrobenzene-1-sulfinate (CAS No. 2137733-68-5)

Sodium 2-bromo-4-nitrobenzene-1-sulfinate (CAS No. 2137733-68-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine substituent and a nitro group on a benzene ring, makes it a versatile building block for cross-coupling reactions and sulfonation processes. The compound’s sulfinate moiety enhances its reactivity, enabling applications in catalysis and polymer modification.

In recent years, the demand for Sodium 2-bromo-4-nitrobenzene-1-sulfinate has surged due to its role in developing biocompatible materials and sustainable chemistry. Researchers are exploring its potential in green synthesis, aligning with global trends toward eco-friendly manufacturing. The compound’s compatibility with microwave-assisted reactions and flow chemistry systems further underscores its relevance in modern laboratories.

The synthesis of Sodium 2-bromo-4-nitrobenzene-1-sulfinate typically involves the sulfination of 2-bromo-4-nitrobenzenesulfonyl chloride, followed by neutralization with sodium hydroxide. This process yields a stable, water-soluble salt with high purity, critical for high-throughput screening and precision medicine applications. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its structural integrity.

From an industrial perspective, Sodium 2-bromo-4-nitrobenzene-1-sulfinate is valued for its cost-effectiveness and scalability. Its use in photoinitiators for UV-curable coatings and electronic materials highlights its cross-sector utility. Additionally, the compound’s low toxicity profile makes it a preferred choice for lab-scale experiments and pilot production.

Emerging studies focus on the compound’s role in metal-organic frameworks (MOFs) and nanoparticle functionalization, addressing key challenges in drug delivery and sensor development. As the scientific community prioritizes renewable resources, Sodium 2-bromo-4-nitrobenzene-1-sulfinate is being investigated for its compatibility with bio-based solvents and circular economy models.

In summary, Sodium 2-bromo-4-nitrobenzene-1-sulfinate (CAS No. 2137733-68-5) represents a critical reagent in contemporary chemistry, bridging gaps between academic research and industrial innovation. Its adaptability to cutting-edge technologies ensures its continued relevance in a rapidly evolving scientific landscape.